Keto acids and their derivatives are a class of organic compounds that play crucial roles in various biological processes, including metabolism and biosynthesis. These molecules feature a ketone group attached to a carbonyl carbon atom, distinguishing them from other acidic compounds. Common examples include pyruvate, acetone, and β-hydroxybutyrate. In the chemical industry, keto acids and their derivatives find applications in pharmaceuticals, nutraceuticals, and agrochemicals. For instance, certain derivatives are used as intermediates for drug synthesis, while others serve as precursors for natural product analogues or functional food additives. Their ability to participate in redox reactions and undergo structural modifications makes them valuable reagents in synthetic chemistry. Additionally, keto acids are essential components of metabolic pathways, such as the citric acid cycle and gluconeogenesis, making them significant for understanding cellular energy metabolism. Their biological importance also extends to their use in diagnostic tools, where specific keto acids can indicate metabolic disorders or serve as biomarkers.